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Compound Name: 4-(4-Chlorophenyl)oxazole-2-thiol

Cat. No.: B7813773

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the
Oxazole Moiety
The oxazole ring is a privileged scaffold in medicinal chemistry and materials science,

appearing as a core structural motif in numerous natural products and pharmacologically active

compounds.[1][2] Its unique electronic properties and ability to participate in hydrogen bonding

and π-stacking interactions make it a valuable component in the design of novel therapeutics.

The Robinson-Gabriel cyclization, a named reaction of enduring significance, provides a direct

and versatile method for the synthesis of substituted oxazoles through the cyclodehydration of

2-acylamino-ketones.[1][3][4] This application note provides a comprehensive overview of the

Robinson-Gabriel cyclization, including its mechanism, detailed experimental protocols,

troubleshooting strategies, and applications in contemporary research.

Reaction Mechanism and Key Intermediates
The Robinson-Gabriel synthesis proceeds via an acid-catalyzed intramolecular cyclization

followed by dehydration.[1][5] The generally accepted mechanism involves the following key
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steps:

Enolization: The reaction is initiated by the acid-catalyzed enolization of the 2-acylamino-

ketone starting material.

Intramolecular Cyclization: The nucleophilic oxygen of the amide attacks the electrophilic

carbonyl carbon of the ketone, forming a five-membered oxazoline intermediate (a

hemiaminal).

Dehydration: Subsequent elimination of a water molecule from the oxazoline intermediate

leads to the formation of the aromatic oxazole ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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